Imidazo[1,2-a]pyridin-6-amine dihydrochloride

• IUPAC Name: imidazo[1,2-a]pyridin-6-amine;dihydrochloride
• InChI: InChI=1S/C7H7N3.2ClH/c8-6-1-2-7-9-3-4-10(7)5-6;;/h1-5H,8H2;2*1H
• InChI Key: HLINGMGNYXWDKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN2C=C1N.Cl.Cl
• Molecular Formula: C7H9Cl2N3
• Molecular Weight: 206.07 g/mol
• CAS RN: 3649-47-6

Description

Imidazo[1,2-a]pyridin-6-amine dihydrochloride is a chemical compound with the molecular formula C7H9Cl2N3. It is a yellow solid and has a molecular weight of 206.07. The IUPAC name for this compound is this compound.

Synthesis Analysis

Imidazo[1,2-a]pyridines, including this compound, can be synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C7H7N3.2ClH/c8-6-1-2-7-9-3-4-10(7)5-6;;/h1-5H,8H2;2*1H.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions. Recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines have been reported, which include transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

This compound is a yellow solid. It is stored at ambient temperature.

Scientific Research Applications

Pharmacological Properties

Imidazo[1,2-a]pyridine has gained interest in medicinal chemistry for its pharmacological properties. Studies have explored its applications as an enzyme inhibitor, receptor ligand, and anti-infectious agent (Enguehard-Gueiffier & Gueiffier, 2007).

Synthesis Methods

The synthesis of imidazo[1,2-a]pyridines, including inexpensive copper-catalyzed methods, has been a focus area. This is significant for producing drugs like Zolimidine used in peptic ulcers (Pericherla et al., 2013).

Therapeutic Applications

Imidazo[1,2-a]pyridine is recognized for its wide range of therapeutic applications in medicinal chemistry. Its derivatives exhibit activities like anticancer, antimycobacterial, anticonvulsant, antimicrobial, antiviral, antidiabetic, and insecticidal (Deep et al., 2016).

Antiulcer Agents

Research on 3-substituted imidazo[1,2-a]pyridines as potential antiulcer agents has been conducted. This includes synthesis strategies and evaluation of their cytoprotective properties (Starrett et al., 1989).

Organic Synthesis and Biological Activity

Imidazo[1,2-a]pyridine derivatives play a vital role in organic synthesis and biological activities. They're used in creating CDK inhibitors, sleep inducers, anticonvulsant agents, and antiviral agents (Qiao et al., 2006).

Medicinal Chemistry Synthesis

New methods for synthesizing imidazo[1,2-a]pyridines using inexpensive catalysts and mild conditions have been explored. These are crucial for enhancing biological activity in pharmaceutical applications (Ravi & Adimurthy, 2017).

Privileged Scaffold in Medicinal Chemistry

Imidazo[1,2a]pyridines are gaining interest as a "privileged scaffold" in medicinal chemistry. Their synthesis and testing on adenosine receptor A2A demonstrate potential with low cytotoxicity (Boulahjar et al., 2018).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridin-6-amine dihydrochloride is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry Similar compounds have been associated with the phosphatidylinositol 3-kinase (pi3k) signaling pathway , which plays a crucial role in cell proliferation, survival, and migration.

Mode of Action

It’s known that compounds targeting the pi3k pathway often work by inhibiting the kinase activity, thereby preventing the phosphorylation of downstream targets and disrupting the signaling pathway .

Biochemical Pathways

If we consider its potential role as a pi3k inhibitor, it would affect the pi3k/akt/mtor pathway, a critical regulator of cell survival and growth .

Result of Action

Similar compounds have shown inhibitory activity against various tumor cell lines .

Safety and Hazards

This compound is considered hazardous. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H315, H319, and H335, and precautionary statements include P261, P271, and P280.

Future Directions

Imidazo[1,2-a]pyridine analogues, including Imidazo[1,2-a]pyridin-6-amine dihydrochloride, have been recognized for their wide range of applications in medicinal chemistry. They are considered valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. Therefore, future research may focus on further exploring the potential applications of these compounds in various branches of chemistry.